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Introduction: Unveiling the Potential of a
Multifunctional Molecule

2-Mercaptoacetanilide (chemical formula CsHoNOS) is a fascinating bifunctional molecule that
stands at the intersection of organic synthesis and materials science.[1][2][3] Its structure,
featuring a reactive thiol (-SH) group, a stabilizing amide (-NHCO-) linkage, and an aromatic
phenyl ring, provides a versatile platform for innovation. The nucleophilic thiol group offers a
reactive handle for surface anchoring and complexation, while the anilide moiety imparts
thermal stability and modulates electronic properties. This uniqgue combination makes 2-
Mercaptoacetanilide an exemplary candidate for a range of advanced material applications,
from protecting metallic surfaces against degradation to functionalizing nanomaterials for
biomedical purposes.

This guide provides an in-depth exploration of the key applications of 2-Mercaptoacetanilide
in materials science. We will move beyond simple procedural lists to explain the fundamental
causality behind experimental choices, offering robust, self-validating protocols grounded in
established scientific principles.
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Application I: Advanced Corrosion Inhibition for
Ferrous Metals

The prevention of metal corrosion is a critical challenge in industries ranging from infrastructure
to oil and gas. Organic inhibitors are a cornerstone of corrosion management, and thiol-
containing compounds are particularly effective due to their strong affinity for metal surfaces.[4]
[5] 2-Mercaptoacetanilide serves as a high-efficacy mixed-type corrosion inhibitor, primarily
for steel, by forming a self-assembled protective monolayer on the metal surface.

Causality of Inhibition Mechanism: The efficacy of 2-Mercaptoacetanilide as a corrosion
inhibitor stems from the strong interaction between its sulfur atom and the vacant d-orbitals of
iron atoms on the steel surface. This leads to the formation of a coordinate covalent bond
(chemisorption), creating a dense, hydrophobic barrier.[6][7] This barrier physically blocks
corrosive agents like water, oxygen, and chloride ions from reaching the metal surface.
Furthermore, the inhibitor molecule can affect both the anodic (metal dissolution) and cathodic
(hydrogen evolution) reactions, classifying it as a mixed-type inhibitor.[8] The phenyl and
acetamide groups contribute to the packing density and stability of the protective film through
intermolecular interactions.
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Caption: Corrosion inhibition via self-assembled monolayer formation.

Protocol: Electrochemical Evaluation of Corrosion
Inhibition Efficiency

This protocol details the use of potentiodynamic polarization (Tafel plots) and electrochemical
impedance spectroscopy (EIS) to quantify the inhibition efficiency (IE%) of 2-

© 2026 BenchChem. All rights reserved. 3/18 Tech Support


https://www.benchchem.com/product/b1328905/docs?utm_src=pdf-body-img#application-notes-protocols-2-mercaptoacetanilide-in-materials-science
https://www.benchchem.com/product/b1328905/docs?utm_src=pdf-body#application-notes-protocols-2-mercaptoacetanilide-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Mercaptoacetanilide.

Materials & Equipment:

» Working Electrode: Mild steel coupon (e.g., APl 5L X42) with a defined surface area.
o Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCI.

o Counter Electrode: Platinum or graphite rod.

» Corrosive Medium: 1 M HCI solution.

« Inhibitor: 2-Mercaptoacetanilide solutions of varying concentrations (e.g., 50, 100, 200, 500
ppm) in 1 M HCI.

o Potentiostat/Galvanostat with EIS capability.
Step-by-Step Methodology:

o Electrode Preparation: Mechanically polish the mild steel coupon with successively finer
grades of emery paper, degrease with acetone, rinse with deionized water, and dry. This
ensures a reproducible, clean surface for testing.

o Electrochemical Cell Setup: Assemble the three-electrode cell. Immerse the electrodes in the
test solution (1 M HCI without inhibitor). Allow the system to stabilize for 30-60 minutes until
a steady open circuit potential (OCP) is reached.

o Electrochemical Impedance Spectroscopy (EIS) - Blank: Perform an EIS scan at OCP,
typically over a frequency range of 100 kHz to 10 mHz with a small AC amplitude (e.g., 10
mV). This provides the baseline charge transfer resistance (Rct) of the uninhibited system.

» Potentiodynamic Polarization - Blank: Scan the potential from approximately -250 mV to
+250 mV versus OCP at a slow scan rate (e.g., 0.5 mV/s). This generates the Tafel plot for
the blank solution.

« Inhibitor Addition: Introduce the desired concentration of 2-Mercaptoacetanilide to the cell.
Allow the system to re-stabilize at OCP for 30-60 minutes to ensure complete adsorption of
the inhibitor.
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e EIS & Polarization with Inhibitor: Repeat steps 3 and 4 for each inhibitor concentration.

e Data Analysis:

o From the Tafel plots, extrapolate the linear portions of the anodic and cathodic curves to

the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

o From the EIS Nyquist plots, model the data using an equivalent circuit to determine the

charge transfer resistance (Rct).

o Calculate the Inhibition Efficiency (IE%) using the following formulas:

» From Polarization: IE% = [(icorr_blank - icorr_inh) / icorr_blank] * 100

» From EIS: IE% = [(Rct_inh - Rct_blank) / Rct_inh] * 100

Data Presentation:

Inhibitor . IE%
icorr Ecorr (mV L
Conc. Rct (Q-cm?)  (Polarizatio IE% (EIS)
(MAlcm?) vs. SCE)
(ppm) n)
0 (Blank) 1150 -480 45
50 185 -465 290 83.9% 84.5%
100 98 -460 580 91.5% 92.2%
200 45 -452 1250 96.1% 96.4%
500 28 -448 1980 97.6% 97.7%

Note: Data is representative and for illustrative purposes.

Application II: Surface Functionalization of Gold

Nanoparticles (AUNPS)

The functionalization of nanopatrticles is crucial for their application in diagnostics, drug

delivery, and sensing.[9][10] The thiol group of 2-Mercaptoacetanilide provides a robust and
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reliable method for covalently anchoring it to the surface of noble metal nanoparticles,
particularly gold, via strong Au-S bonds.[11]

Causality of Functionalization: The high affinity between sulfur and gold forms the basis of this
application. When AuNPs are exposed to 2-Mercaptoacetanilide, the thiol group readily
displaces weaker stabilizing agents (like citrate) on the nanopatrticle surface. This forms a
dative covalent bond, creating a stable, functionalized nanoparticle.[12] The anilide group
presented on the exterior can then be used for further conjugation or to modulate the patrticle's
hydrophobicity and biocompatibility.
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Citrate-Stabilized AuNP — o 1) g Functionalized AuNP Covalently Bound
Cliizaie Sie 2-Mercaptoacetanilide Shell

Workflow for AuNP Functionalization

-SH (Thiol)
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Caption: Workflow for gold nanoparticle functionalization.

Protocol: Synthesis and Functionalization of AUNPs

This protocol describes the synthesis of citrate-stabilized AuUNPs followed by ligand exchange
with 2-Mercaptoacetanilide.

Materials & Equipment:

o Gold(lll) chloride trihydrate (HAuCls-3H20)
e Trisodium citrate dihydrate

e 2-Mercaptoacetanilide

» Ethanol

e Deionized water (18.2 MQ-cm)

e Heating mantle with magnetic stirring
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o UV-Vis Spectrophotometer, Dynamic Light Scattering (DLS) instrument
Step-by-Step Methodology:

o Synthesis of Citrate-Stabilized AUNPs (Turkevich Method): a. Bring 100 mL of a 0.01% (w/v)
HAuCla solution to a rolling boil in a scrupulously clean Erlenmeyer flask with vigorous
stirring. b. Rapidly inject 2 mL of a 1% (w/v) trisodium citrate solution. The citrate acts as
both a reducing agent and a capping agent. c. Observe the color change from pale yellow to
blue and finally to a stable, deep ruby red, which indicates the formation of monodisperse
AuNPs (typically 15-20 nm). d. Continue boiling for 15 minutes, then allow the solution to
cool to room temperature.

o Characterization of Bare AuNPs: a. Record the UV-Vis spectrum. A characteristic Surface
Plasmon Resonance (SPR) peak should be observed around 520 nm. b. Measure the
hydrodynamic diameter and zeta potential using DLS to establish a baseline.

» Functionalization with 2-Mercaptoacetanilide: a. Prepare a 10 mM stock solution of 2-
Mercaptoacetanilide in ethanol. b. To 10 mL of the prepared AuNP colloid, add a calculated
volume of the 2-Mercaptoacetanilide stock solution while stirring. A typical starting point is a
1000-fold molar excess relative to the gold concentration. c. Allow the reaction to proceed for
12-24 hours at room temperature to ensure complete ligand exchange.

 Purification: a. Centrifuge the functionalized AuNP solution at a speed sufficient to pellet the
nanoparticles (e.g., 12,000 rpm for 20 min). b. Discard the supernatant, which contains
excess ligand and displaced citrate. c. Resuspend the pellet in deionized water or a buffer of
choice. Repeat this wash cycle 2-3 times to ensure purity.

o Characterization of Functionalized AuNPs: a. Re-measure the UV-Vis spectrum. A slight red-
shift (2-5 nm) in the SPR peak is expected, confirming the change in the dielectric
environment at the nanoparticle surface. b. Re-measure the hydrodynamic diameter and
zeta potential. An increase in size and a change in surface charge will confirm successful
functionalization.

Data Presentation:
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Nanoparticle Hydrodynamic .

SPR Peak (nm) j Zeta Potential (mV)
Sample Diameter (nm)
Citrate-AuNP 521 185+1.2 -35.2+21
M2A-AuNP 524 22.8+15 -125+1.8

Application lll: Precursor for Heavy-Metal-Free
Polymer Stabilizers

The thermal processing of poly(vinyl chloride) (PVC) is challenging due to its tendency to
undergo dehydrochlorination at elevated temperatures, leading to discoloration and loss of
mechanical properties.[13] Heat stabilizers are essential additives. While lead-based stabilizers
are effective, environmental regulations have driven the development of alternatives.[14]
Organotin mercaptides are highly efficient stabilizers, and 2-Mercaptoacetanilide can serve as
a valuable precursor for their synthesis.[15][16]

Causality of Stabilization Mechanism: The primary role of a heat stabilizer is to scavenge the
hydrogen chloride (HCI) released during PVC degradation.[17] Organotin mercaptides,
synthesized from a thiol precursor like 2-Mercaptoacetanilide, perform this function efficiently.
Additionally, they can replace labile allylic chlorine atoms on the polymer backbone with a more
stable thioether linkage, preventing the initiation of the "zipper-like" degradation cascade that
produces undesirable conjugated polyenes.
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Caption: Mechanism of PVC thermal stabilization.

Protocol: Evaluation of PVC Thermal Stability

This protocol outlines a method to assess the stabilizing effect of a 2-Mercaptoacetanilide-
derived stabilizer in a rigid PVC formulation.

Materials & Equipment:

e PVC resin (K-value 67)

o Stabilizer (e.g., Dioctyltin bis(2-mercaptoacetanilide), synthesized separately)
 Lubricants (e.g., calcium stearate, paraffin wax)

e Two-roll mill
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 Static thermal oven (e.g., Congo Red test apparatus)
o Colorimeter
Step-by-Step Methodology:

o Formulation Preparation: Prepare a standard rigid PVC dry blend. A typical formulation might
be:

[¢]

PVC Resin: 100 phr (parts per hundred resin)

[e]

Stabilizer: 1.5 phr

o

Calcium Stearate: 0.8 phr

[¢]

Paraffin Wax: 1.2 phr

[¢]

Prepare a control formulation using a commercial stabilizer and a blank with no stabilizer.

e Milling: Homogenize the dry blend on a two-roll mill heated to 180-190°C. Mill until a uniform,
leathery sheet is formed (typically 3-5 minutes).

e Sample Preparation: Cut the milled PVC sheet into small, uniform strips for testing.

« Static Heat Stability Test (Congo Red Method): a. Place a PVC sample strip into a test tube.
b. Insert a strip of Congo Red indicator paper into the top of the tube, ensuring it does not
touch the PVC. c. Place the test tube in a heating block or oven maintained at a constant
temperature (e.g., 200°C). d. Record the time required for the Congo Red paper to turn from
red to blue. This is the "stability time" and indicates the point at which significant HCI
evolution begins.

o Dynamic Heat Stability (Color Hold): a. Place additional PVC strips in the oven at 200°C. b.
Remove one strip at regular intervals (e.g., every 5 minutes). c. Mount the strips
chronologically on a card to visually assess the progression of discoloration from white to
yellow to brown/black. d. Quantify the color change using a colorimeter to measure
yellowness index (YI).

Data Presentation:
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. Static Stability Time (min Yellowness Index (after 30
Stabilizer System .
@ 200°C) min)
No Stabilizer <5 > 80 (Black)
Commercial Ca/zZn 45 354
M2A-Derived Tin 75 18.2

Application IV: Ligand in the Synthesis of
Functional Metal Complexes

The ability of 2-Mercaptoacetanilide to act as a bidentate or monodentate ligand allows for the
synthesis of a wide variety of transition metal complexes.[18][19] These complexes can exhibit

interesting catalytic, electronic, or biological properties, making them valuable materials in their
own right.[20][21]

Causality of Complex Formation: 2-Mercaptoacetanilide can coordinate to metal ions through
the sulfur atom of the thiol group and potentially the oxygen atom of the amide carbonyl group.
[18] The specific coordination mode (monodentate via sulfur, or bidentate S,O-chelation)
depends on the metal ion, reaction conditions, and the pH (which determines the deprotonation
state of the thiol and amide groups). The resulting complexes have well-defined geometries
(e.g., square planar, octahedral) that are dictated by the coordination number and electronic
configuration of the metal center.[21]

Protocol: General Synthesis of a Ni(ll)-2-
Mercaptoacetanilide Complex

Materials & Equipment:

Nickel(ll) chloride hexahydrate (NiClz:6H20)

2-Mercaptoacetanilide

Ethanol

Triethylamine (or other suitable base)
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Standard reflux apparatus, magnetic stirrer, filtration equipment

Step-by-Step Methodology:

Ligand Solution: Dissolve 2 mmoles of 2-Mercaptoacetanilide in 30 mL of warm ethanol in a
round-bottom flask.

Metal Salt Solution: In a separate beaker, dissolve 1 mmole of NiClz-6H20 in 20 mL of
ethanol.

Complexation: Slowly add the nickel(ll) solution to the stirring ligand solution. A color change
is often observed.

Deprotonation: Add a slight excess of triethylamine (e.g., 2.2 mmoles) dropwise to the
reaction mixture. This base facilitates the deprotonation of the thiol group, promoting its
coordination to the metal center.

Reflux: Heat the mixture to reflux and maintain for 2-4 hours to ensure the reaction goes to
completion.

Isolation: Cool the reaction mixture to room temperature, then place it in an ice bath to
encourage precipitation of the complex.

Purification: Collect the solid product by vacuum filtration. Wash the precipitate with cold
ethanol to remove unreacted starting materials and then with diethyl ether to aid in drying.

Characterization: Dry the complex under vacuum. Characterize the product using techniques
such as FT-IR spectroscopy (to observe shifts in C=0 and the disappearance of S-H
stretching bands), elemental analysis, and UV-Vis spectroscopy.

References

Folena, M. C., et al. (2024). Inhibition and co-condensation behaviour of 2-mercaptoethanol
in top-of-line CO2 corrosion environments. White Rose Research Online. [Link]

Al-Adilee, K. J., & H. H. Mohammad. (2018). Synthesis of Metal Complexes Fe(ll), Co(ll),
Ni(ll) of Monodentate Schiff Bases Derived from Aromatic Aldehyde. CORE. [Link]

© 2026 BenchChem. All rights reserved. 12 /18 Tech Support


https://www.benchchem.com/product/b1328905/docs?utm_src=pdf-body#application-notes-protocols-2-mercaptoacetanilide-in-materials-science
https://eprints.whiterose.ac.uk/206008/
https://core.ac.uk/display/289901765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Folena, M. C., et al. (2024). Inhibition and co-condensation behaviour of 2-mercaptoethanol
in top-of-line CO2 corrosion environments. ScienceDirect. [Link]

Barnabas, S., et al. (2020). Corrosion inhibitor compositions and methods of using same.

Cretu, C. G., et al. (2014). Transitional Metal Complexes with 2-hydroxy-1-naphthalidene-2-
mercaptoaniline. ResearchGate. [Link]

Rizzuti, M., et al. (2021). Nanoparticle Surface Functionalization: How to Improve
Biocompatibility and Cellular Internalization. National Institutes of Health (NIH). [Link]

Kendre, V. N., & B. R. Arbad. (2011). Synthesis, characterization and applications of metal
complexes of 5-nitrosalicylidene 4-amino 3-mercapto-1, 2, 4-triazine- 5-one. Rasayan
Journal of Chemistry. [Link]

M.R.S.A., M., & P. M.S. (2012). Nanopatrticles: functionalization and multifunctional
applications in biomedical sciences. Journal of Nanomedicine & Nanotechnology. [Link]

S. K. Sengupta, O. P. Pandey, B. K. Srivastava and V. K. Sharma. (2012). Synthesis of
mixed ligand metal complex of cu (ii) with schiff base and thioacetamide. International
Journal of Pharmaceutical and Chemical Sciences. [Link]

Daniels, P., & M. E. E. (2008). Lead-Free Stabilization for Pvc Pipes: The New Alternative.
ResearchGate. [Link]

Gouvea, I. E., et al. (2017). Metal Complexes for Therapeutic Applications. National Institutes
of Health (NIH). [Link]

P&S Chemicals. (n.d.). Product information, 2-Mercaptoacetanilide. [Link]

Al-migdam, E. R., et al. (2022). The inhibitive action of 2-mercaptobenzothiazole on the
porosity of corrosion film formed on aluminum and aluminum-titanium alloys in hydrochloric
acid solution. National Institutes of Health (NIH). [Link]

Karatas, F., et al. (2005). [Synthesis of two new acetanilide derivatives and their effect on the
serum antioxidant vitamins (A, E, and C) and the MDA level in rats]. PubMed. [Link]

© 2026 BenchChem. All rights reserved. 13/18 Tech Support


https://www.sciencedirect.com/science/article/pii/S0010938X2400494X
https://www.researchgate.net/publication/281145607_Transitional_Metal_Complexes_with_2-hydroxy-1-naphthalidene-2-mercaptoaniline
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8226458/
https://rasayanjournal.co.in/vol-4/issue-3/17.pdf
https://www.omicsonline.org/nanoparticles-functionalization-and-multifunctional-applications-in-biomedical-sciences-2157-7439.S5-004.php?aid=8241
https://www.ijpcsonline.com/files/11-417.pdf
https://www.researchgate.net/publication/237243952_Lead-Free_Stabilization_for_Pvc_Pipes_The_New_Alternative
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5584629/
https://www.benchchem.com/product/b1328905/docs?utm_src=pdf-body#application-notes-protocols-2-mercaptoacetanilide-in-materials-science
https://www.pandschemicals.com/product/2-Mercaptoacetanilide-4822-44-0/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9379058/
https://pubmed.ncbi.nlm.nih.gov/16245699/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Koumoulos, E. P., et al. (2021). Comparative Study on the Corrosion Inhibitive Effect of 2-
Mecraptobenzothiazole and Na2HPO4 on Industrial Conveying API 5L X42 Pipeline Steel.
MDPI. [Link]

Di Martino, R. M. C., et al. (2017). Acetamide derivatives with antioxidant activity and
potential anti-inflammatory activity. European Journal of Medicinal Chemistry. [Link]

Chemeéo. (n.d.). Chemical Properties of 2-Mercaptoacetanilide (CAS 4822-44-0). [Link]

Abreu-Quijano, M., et al. (2011). Electrochemical study of 2-mercaptoimidazole as a novel
corrosion inhibitor for steels. ResearchGate. [Link]

Goldstab Organics. (n.d.). Heat Stabilizers for PVC: A Comprehensive Guide. [Link]

Kumar, R., et al. (2012). Simple and rapid single-pot preparations of substituted 2-
mercaptobenzaldehydes 5 and 2-substituted benzo[b]thiophenes 3 based on ortho-lithiation
methodology. ResearchGate. [Link]

Karatas, F., et al. (2005). Synthesis of Two New Acetanilide Derivatives and Their Effect on
the Serum Antioxidant Vitamins (A, E, and C) and the MDA Level in Rats. ResearchGate.
[Link]

El-Sayed, R. (2013). Nanoparticles: Synthesis, Surface Modification and Functionalization
for Biological and Environmental Applications. CORE. [Link]

Thanh, N. T. K., & L. A. W. Green. (2010). Functionalisation of nanoparticles for biomedical
applications. UCL Discovery. [Link]

Sadowski, J., et al. (2024). Design, Synthesis, and Spectral Properties of Novel 2-
Mercaptobenzothiazole Derivatives. MDPI. [Link]

Al-Ghorbani, M., et al. (2022). Synthesis and biological evaluation of 2-mercapto-1,3-
benzothiazole derivatives with potential antimicrobial activity. PubMed. [Link]

Yaqoob, A. A., et al. (2020). Unique Properties of Surface-Functionalized Nanoparticles for
Bio-Application: Functionalization Mechanisms and Importance in Application. MDPI. [Link]

© 2026 BenchChem. All rights reserved. 14 /18 Tech Support


https://www.mdpi.com/2079-6412/11/4/463
https://pubmed.ncbi.nlm.nih.gov/28527814/
https://www.benchchem.com/product/b1328905/docs?utm_src=pdf-body#application-notes-protocols-2-mercaptoacetanilide-in-materials-science
https://www.chemeo.com/cid/25-398-5/2-Mercaptoacetanilide.html
https://www.researchgate.net/publication/257850064_Electrochemical_study_of_2-mercaptoimidazole_as_a_novel_corrosion_inhibitor_for_steels
https://www.goldstab.com/heat-stabilizers-for-pvc-a-comprehensive-guide/
https://www.researchgate.net/publication/283525164_Synthesis_of_2-Mercaptobenzaldehyde_2-Mercaptocyclohex-1-enecarboxaldehydes_and_3-Mercaptoacrylaldehydes
https://www.researchgate.net/publication/7488009_Synthesis_of_Two_New_Acetanilide_Derivatives_and_Their_Effect_on_the_Serum_Antioxidant_Vitamins_A_E_and_C_and_the_MDA_Level_in_Rats
https://core.ac.uk/download/pdf/81134299.pdf
https://discovery.ucl.ac.uk/id/eprint/1353842/
https://www.mdpi.com/1420-3049/29/4/859
https://pubmed.ncbi.nlm.nih.gov/35188849/
https://www.mdpi.com/1422-0067/21/17/6266
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Changsheng Material. (n.d.). We have Liquid and powder PVC heat stabilizers for both
flexible and rigid PVC applications. [Link]

Folarin, O. M. (2011). Thermal stabilizers for poly(vinyl chloride): A review. Academic
Journals. [Link]

Joseph, A, & G. V. G. (2016). Inhibition of corrosion of stainless steel (304 SS) by N-(2-
mercaptophenyl)-N'-phenyl thiourea in hydrochloric acid. ResearchGate. [Link]

Sionkowska, A., et al. (2024). Novel antioxidant materials based on polysaccharides
containing resveratrol and syringic acid. Engineering of Biomaterials. [Link]

Trifonov, A., & A. A. L. (2020). Metal Complexes in the Synthesis of Biodegradable Polymers:
Achievements and Prospects. MDPI. [Link]

Khan, S. A., et al. (2023). Antibacterial Potential of Novel Acetamide Derivatives of 2-
Mercaptobenzothiazole: Synthesis and Docking Studies. National Institutes of Health (NIH).
[Link]

E. M. El-Giar, A. M. Abd-Elzaher, S. M. Ahmed and M. M. El-Giar. (2016). Synthesis and
characterization of poly(S-2-mercaptoethyl 2-(thiophen-3-yl)ethanethioate) by
electrochemical polymerization. ResearchGate. [Link]

Liu, Y., et al. (2024). Two-Dimensional Materials: From Synthesis to Applications. MDPI.
[Link]

Scrivano, A., & J. C. (2024). Special Issue: “Synthesis of Advanced Polymer Materials 2.0".
National Institutes of Health (NIH). [Link]

Wang, Z., et al. (2021). 2D Materials Enabled Next-Generation Integrated Optoelectronics:
from Fabrication to Applications. National Institutes of Health (NIH). [Link]

Jedamzik, R., & D. A. C. (2022). Optical glass and optical design: Otto Schott’s role in the
entangled development. ResearchGate. [Link]

Patsnap. (n.d.). How PMMA Advances the Development of New Optical Materials?. [Link]

© 2026 BenchChem. All rights reserved. 15/18 Tech Support


https://www.changshengmaterial.com/pvc-stabilizer/
https://academicjournals.org/journal/AJPS/article-full-text-pdf/2C7787326260
https://www.researchgate.net/publication/305391919_Inhibition_of_corrosion_of_stainless_steel_304_SS_by_N-2-mercaptophenyl-N'-phenyl_thiourea_in_hydrochloric_acid
https://www.biomat.krakow.pl/gazeta/archiwum/233_artykul_1.pdf
https://www.mdpi.com/2073-4360/12/11/2707
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10001095/
https://www.researchgate.net/publication/305797305_Synthesis_and_characterization_of_polyS-2-mercaptoethyl_2-thiophen-3-ylethanethioate_by_electrochemical_polymerization
https://www.mdpi.com/1420-3049/29/10/2203
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11197824/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8282710/
https://www.researchgate.net/publication/362483082_Optical_glass_and_optical_design_Otto_Schott's_role_in_the_entangled_development
https://www.patsnap.com/eureka/article/how-pmma-advances-the-development-of-new-optical-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Singh, A,, et al. (2021). Advance Optical Properties and Emerging Applications of 2D
Materials. Frontiers. [Link]

e Tan, C., & H. Z. (2015). Wet-chemical synthesis and applications of non-layer structured two-
dimensional nanomaterials. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pschemicals.com [pschemicals.com]

2. 4822-44-0 CAS MSDS (2-MERCAPTOACETANILIDE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

¢ 3. 2-Mercaptoacetanilide (CAS 4822-44-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

¢ 4. Inhibition and co-condensation behaviour of 2-mercaptoethanol in top-of-line CO2
corrosion environments - White Rose Research Online [eprints.whiterose.ac.uk]

¢ 5. mdpi.com [mdpi.com]
¢ 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

e 7. The inhibitive action of 2-mercaptobenzothiazole on the porosity of corrosion film formed
on aluminum and aluminum-titanium alloys in hydrochloric acid solution - PMC
[pmc.ncbi.nim.nih.gov]

¢ 8. researchgate.net [researchgate.net]

¢ 9. Nanoparticles: functionalization and multifunctional applications in biomedical sciences -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 10. mdpi.com [mdpi.com]

e 11. Nanopatrticle Surface Functionalization: How to Improve Biocompatibility and Cellular
Internalization - PMC [pmc.ncbi.nim.nih.gov]

e 12. ucl.ac.uk [ucl.ac.uk]

e 13. Heat Stabilizers for PVC: A Comprehensive Guide - Goldstab [goldstab.com]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://www.frontiersin.org/articles/10.3389/fmats.2021.683733/full
https://www.researchgate.net/publication/279440656_Wet-chemical_synthesis_and_applications_of_non-layer_structured_two-dimensional_nanomaterials
https://www.benchchem.com/product/b1328905?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pschemicals.com/index.php?p=product&CAS_nr=4822-44-0&id=319701
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8302542.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8302542.aspx
https://www.chemeo.com/cid/37-723-8/2-Mercaptoacetanilide
https://www.chemeo.com/cid/37-723-8/2-Mercaptoacetanilide
https://eprints.whiterose.ac.uk/id/eprint/218301/
https://eprints.whiterose.ac.uk/id/eprint/218301/
https://www.mdpi.com/2076-3417/10/1/290
https://eprints.whiterose.ac.uk/id/eprint/218301/1/1-s2.0-S2667143324000519-main.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10036543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10036543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10036543/
https://www.researchgate.net/publication/229364260_Electrochemical_study_of_2-mercaptoimidazole_as_a_novel_corrosion_inhibitor_for_steels
https://pubmed.ncbi.nlm.nih.gov/21062250/
https://pubmed.ncbi.nlm.nih.gov/21062250/
https://www.mdpi.com/2079-4991/12/8/1333
https://pmc.ncbi.nlm.nih.gov/articles/PMC7726445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7726445/
https://www.ucl.ac.uk/~ucaptt0/NANTODay.pdf
https://www.goldstab.com/articles/heat-stabilizers-for-pvc-a-complete-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 14. researchgate.net [researchgate.net]

e 15. specialchem.com [specialchem.com]

e 16. changshengmaterial.com [changshengmaterial.com]

e 17. academicjournals.org [academicjournals.org]

e 18. researchgate.net [researchgate.net]

e 19. Bot Verification [rasayanjournal.co.in]

o 20. filesOl1.core.ac.uk [filesOl.core.ac.uk]

o 21. Metal Complexes for Therapeutic Applications - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes & Protocols: 2-Mercaptoacetanilide in
Materials Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328905/docs#application-notes-protocols-2-
mercaptoacetanilide-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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